Cas no 22228-82-6 (Propanoic acid,2-methyl-, ammonium salt (1:1))

• Product Name: Propanoic acid,2-methyl-, ammonium salt (1:1)
• CAS No: 22228-82-6
• MF: C₄H₁₁NO₂
• MW: 105.135641336441
• CID: 250553
• PubChem ID: 168034
• Update Time: 2025-04-19

Propanoic acid,2-methyl-, ammonium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-methyl-, ammonium salt (1:1)
• azanium,2-methylpropanoate
• ammonium 2-methylpropanoate
• Ammonium isobutyrate
• Caswell No. 044AA
• EPA Pesticide Chemical Code 101501
• GR-9234
• Propanoic acid, 2-methyl-, ammonium salt
• UNII-3F03259M1O
• EINECS 244-850-2
• 22228-82-6
• 3F03259M1O
• isobutyric acid, ammonium salt
• Q27257129
• NS00084133
• DTXSID2066771
• SCHEMBL929931
• Propanoic acid, 2-methyl-, ammonium salt (1:1)

• Inchi： 1S/C4H8O2.H3N/c1-3(2)4(5)6;/h3H,1-2H3,(H,5,6);1H3
• InChI Key： MDUBPQGQPBQGGN-UHFFFAOYSA-N
• SMILES： [O-]C(C(C)C)=O.[NH4+]

Computed Properties

• Exact Mass: 105.07903
• Monoisotopic Mass: 105.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 51.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 76.63